Cas no 1416440-06-6 (ethyl 4-aminoquinoline-6-carboxylate)

• Product Name: ethyl 4-aminoquinoline-6-carboxylate
• CAS No: 1416440-06-6
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD22690555
• CID: 1016227
• PubChem ID: 71742975
• Update Time: 2025-10-29

ethyl 4-aminoquinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-aminoquinoline-6-carboxylate
• 6-Quinolinecarboxylic acid, 4-amino-, ethyl ester
• SB70095
• 1416440-06-6
• AKOS025146526
• DB-230413
• AS-41390
• CS-0324372
• MFCD22690555
• ethyl4-aminoquinoline-6-carboxylate
• AMY26514

• MDL： MFCD22690555
• Inchi： 1S/C12H12N2O2/c1-2-16-12(15)8-3-4-11-9(7-8)10(13)5-6-14-11/h3-7H,2H2,1H3,(H2,13,14)
• InChI Key： SDKZZVMTGSJGDB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC2C(=C(C=CN=2)N)C=1)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 407.2±30.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

ethyl 4-aminoquinoline-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on ethyl 4-aminoquinoline-6-carboxylate

Ethyl 4-Aminoquinoline-6-Carboxylate (CAS No. 1416440-06-6): A Versatile Compound in Modern Chemistry

Ethyl 4-aminoquinoline-6-carboxylate (CAS No. 1416440-06-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, belonging to the quinoline family, is characterized by its unique structural features, including an ethyl ester group and an amino substituent, which contribute to its diverse applications. Researchers and industries are increasingly interested in ethyl 4-aminoquinoline-6-carboxylate derivatives due to their potential in drug discovery and advanced material synthesis.

The molecular structure of ethyl 4-aminoquinoline-6-carboxylate makes it a valuable intermediate in the synthesis of more complex molecules. Its quinoline core is a common motif in pharmaceuticals, particularly in antimalarial and anticancer agents. The presence of the ethyl carboxylate group enhances its solubility and reactivity, making it a preferred choice for various chemical transformations. Recent studies have explored its role in the development of fluorescence probes and organic semiconductors, aligning with the growing demand for sustainable and high-performance materials.

One of the most discussed applications of CAS No. 1416440-06-6 is in the field of medicinal chemistry. The compound's ability to serve as a building block for bioactive molecules has been widely recognized. For instance, researchers are investigating its potential in designing novel kinase inhibitors, which are crucial in targeted cancer therapies. Additionally, its derivatives have shown promise in antimicrobial applications, addressing the global challenge of antibiotic resistance. These developments make ethyl 4-aminoquinoline-6-carboxylate a hot topic in scientific forums and patent filings.

From a synthetic perspective, ethyl 4-aminoquinoline-6-carboxylate offers several advantages. Its amino and ester functional groups provide multiple sites for chemical modifications, enabling the creation of a wide range of derivatives. This flexibility is particularly valuable in combinatorial chemistry and high-throughput screening, where rapid generation of diverse compound libraries is essential. Moreover, the compound's stability under various reaction conditions makes it a reliable candidate for scalable industrial processes.

The market for ethyl 4-aminoquinoline-6-carboxylate is expanding, driven by its applications in both academia and industry. Suppliers and manufacturers are focusing on improving the synthesis efficiency and purity of this compound to meet the growing demand. Environmental considerations are also shaping its production, with an emphasis on green chemistry principles to minimize waste and energy consumption. As a result, CAS No. 1416440-06-6 is increasingly featured in research publications and commercial catalogs.

In conclusion, ethyl 4-aminoquinoline-6-carboxylate (CAS No. 1416440-06-6) stands out as a multifaceted compound with significant potential across multiple disciplines. Its role in drug discovery, material science, and synthetic chemistry underscores its importance in modern research and development. As scientific advancements continue to unfold, this compound is likely to remain a key player in addressing some of the most pressing challenges in chemistry and beyond.